Journal Name:Nature Reviews Methods Primers
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Research hotspots and development trends in the rubber industry wastewater treatment: a quantitative analysis of literature
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-07-29 , DOI: 10.1007/s42464-022-00167-2
Waste management and water scarcity are two unprecedented challenges to humanity. In recent years, steady growth has been observed in the development of different technologies for the treatment of industrial wastewater. However, conducting a quantitative analysis of literature published on rubber wastewater treatment is still a novelty. In this study, bibliometric and content analysis techniques are used to analyse literature related to rubber wastewater, published during the last 5 decades to unearth research trends in this field. For this, the Web of Science database was used to extract 462 relevant records. The parameters analysed in this analysis are annual publication output, publication patterns, leading countries and leading organisations. Furthermore, to map the research trends of the field, content analysis was also performed and the most frequent keywords, as well as research fronts of the field, were highlighted. Results show that about 48% of the literature was published during the last 5 years. Water Science & Technology and Bioresource Technology were spotted as the most famous journals. Furthermore, conducting kinetic studies and using silver nanoparticles, due to their exceptional antimicrobial properties, to enhance overall wastewater treatment performance are found research fronts in this field. The use of membranes to treat rubber wastewater has emerged as a promising option. However, some key challenges such as high installation and maintenance cost, membrane fouling and low membrane efficacy still need to be resolved. Furthermore, mathematical modeling and simulation of membrane technologies require further attention from the research community.
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The main service functions and driving forces of rubber (Hevea brasiliensis) plantation ecosystem in China
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1007/s42464-023-00202-w
Rubber (Hevea brasiliensis Müll. Arg.) is a major economic crop grown in tropical areas. However, the various service functions of rubber plantations and their benefit to society, the economy and the environment are still unclear. Data on rubber planting areas, dry rubber and wood yields, carbon sequestration and oxygen release capacities, biodiversity, employment, and market prices for natural rubber and rubber wood were collected. Observations of land use patterns and functions were carried out. The results showed that the capacity of average annual carbon stock capacity of rubber plantations in China was 36.51 million tonnes. The accumulation values of carbon sequestration and oxygen release, 416.89 million tonnes and 304.42 million tonnes, respectively. A total of 849 plant species, 60 bird species, 5 species of ground beetle, 25 species of wild bees, 27 ant species, 10 termite species, 87 spider species and 38 hemipterous species were found in rubber plantations. The average annual dry rubber and rubber wood yields were 676,300 tonnes and 1.29 million m3. From 2000 to 2020, 14.20 million tonnes of dry rubber were produced and 27.02 million m3 of wood were harvested. The average annual output of dry rubber and rubber wood was US$1.86 billion, while total output value summed to US$ 39.08 billion from 2000 to 2020. Rubber cultivation and plantation operation activities employed an average of 1.11 million people annually. Land use management and natural disasters may affect the service functions of rubber plantations, which are carbon sequestration and oxygen release, maintaining biodiversity, providing dry rubber and rubber wood, maintaining water and conserving water sources, absorbing employment, changing unsustainable agricultural practices and habits of smallholders and ethnic minorities, and promoting transfer of technologies. In the future, on the basis of recognising and rationally weighing the various functions of rubber plantations and their main driving factors, smallholders are expected to maximise the social, economic and ecological functions of rubber plantations through effective crop management and utilisation of resources.
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Automated rubber seed ventral surface identification using hue, saturation, value (HSV) image processing and a decision rule approach
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-05-14 , DOI: 10.1007/s42464-022-00155-6
Rubber seeds should be planted and handled correctly to boost the germination rate by placing the ventral surface facing down and adhering to the soil. Traditionally, this planting technique has been performed manually by labourers. Automation is not only the key to solving labour shortage issues but can also improve the production performance. Hence, this study was conducted to identify the dorsal and ventral surface of rubber seeds using image processing techniques of hue, saturation, value colour space and a decision rule approach. Five features were extracted at the centre of the seed based on the detected edge images, namely maximum length, ratio of major and minor axis, number of pixels, maximum convolution and number of intersections. These features were used as a dataset to develop new prediction models using a decision rule and an artificial neural network (ANN). Based on the results, it was found that the decision rule model performed better with a higher value of accuracy (88.75%), sensitivity (90%) and specificity (87.50%) compared to ANN. This was most likely due to the rules prepared by applying expert knowledge when developing a decision rule model. On the other hand, the development of the prediction model was created based on the analysis of each feature. This study could benefit the rubber industry, especially for the nursery application during the planting process, where it can potentially reduce time and labour intensity while increasing production efficiency at the same time.
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Special issue on recent advances in rubber research and applications.
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-06-17 , DOI: 10.1007/s42464-022-00158-3
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Physical and acoustical performance of natural rubber foam prepared via microwave and convection heating techniques
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1007/s42464-023-00209-3
Conventional manufacturing techniques of natural rubber foam (NRF) require long processing time besides producing closed cell structure, a property that limits the application of the NRF. The NRF produced via compression moulding (CPM) and microwave-convection oven heating techniques were compared in this study. The correlation between different processing techniques with the physical, morphological, and acoustic properties of NRF was examined. The results indicated that in all the processing techniques, an increase in the blowing agent (BA) led to a decrease in the density of the NRF. Heating the material sequentially with 16 parts per hundred (phr) of BA in a microwave oven at 1000 Watts, and then, in a convection oven at 150 ℃ produced NRF with a density of 0.23 g/cm3. In contrast, the NRF produced by CPM with 16 phr of BA had a density of 0.35 g/cm3. Scanning electron microscope analysis revealed that the NRF generated by CPM had fewer interconnected and more closed cells. On the other hand, sequential heating using microwave and convection heating techniques and vice versa led to the production of NRF with more open and interconnected cells. The prepared NRF was examined for acoustic properties. The results showed that the NRF produced by CPM at 12 and 16 phr of BA had the lowest ability to attenuate sound wave energy. This was due to the highly solid surface of the sample, which caused high sound wave reflection. Open and interconnected cells significantly improved the acoustic efficiency. These findings indicated that microwave-assisted heating techniques can modify the cellular structure of NRF and produce the material within a shorter period.
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Influence of waste tyre rubber of different aggregate forms and sizes on the sustainable behaviour of self-compacting sand concrete in aggressive environment
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-06-22 , DOI: 10.1007/s42464-022-00160-9
In the past, researchers focused mainly on the potential use of recycled rubber tyres, in the form of aggregates in construction materials. This process provided a viable environmentally friendly solution for the disposal of waste tyres. These days, the use of different shapes and sizes of rubber aggregates in rubberised self-compacting concrete requires extensive durability checks. In this study, work has been carried out on a new self-compacting sand concrete incorporated with rubber aggregates in three different forms and sizes. The sustainability qualification requires the determination of some specific durability indicators such as the resistance to chemical attacks. It was observed that the presence of rubber aggregates reduced the penetration of ions from acid solutions into the concrete matrix. All the studied characteristics were completed by microscopic analysis of adhesion of different rubber aggregates in the cement matrix. SEM analyses showed clear differences in the homogeneity of the rubber particles in the concrete material.
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Synthesis and characterisation of electrospun natural rubber latex/polyvinyl alcohol for application in aqueous processes
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-09-25 , DOI: 10.1007/s42464-022-00177-0
Advances in nanofibre application, such as water treatment, have increased the need to identify renewable resources and green methods for nanofibre production. In this study, natural rubber latex (NRL) mixed with polyvinyl alcohol (PVA) was electrospun to form nanofibre films, and the best PVA/NRL ratio suitable for aqueous applications was determined. The films were characterised by scanning electron microscopy (SEM), Fourier-transform infrared (FT-IR) spectroscopy and a weight loss test by dissolution. SEM images revealed relatively thicker and smoother fibres, with larger average pore diameters in fibre films with higher PVA content (60% PVA/NRL and 70% PVA/NRL). Fibre films with lower PVA content (40% PVA/NRL and 50% PVA/NRL) had relatively thinner fibres and smaller average pore diameters, which are desirable characteristics for contaminant adsorption. The FT-IR spectroscopy indicated that 60% PVA/NRL and 70% PVA/NRL would be more soluble in water than 40% PVA/NRL and 50% PVA/NRL due to the intense peaks of C = O stretching of acetate groups (1738 cm−1) observed in fibre films with higher PVA content. This was confirmed in a weight loss test, which revealed that though increasing PVA content (60 and 70%) improved NRL’s electrospinnability, the increased PVA content caused a loss of fibre film mass in water. Therefore, 50% PVA/NRL will be a better option for application in aqueous processes.
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The properties of cuplump-modified bitumen with wax
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-09-23 , DOI: 10.1007/s42464-022-00174-3
This study focussed on investigation of fundamental properties of cuplump-modified bitumen (CMB) modified with an additive Ethylene Bis Stearamide (EBS) wax. EBS is a non-polar long fatty acid bis-amide with two central amide groups. The properties evaluated included conventional and rheological properties of CMB. The properties were tested using Viscometer, penetrometer, Ring and Ball softening tester and dynamic shear rheometer (DSR). Results indicated that viscosity of bitumen increases with the EBS addition. Greater temperature rutting resistance, softening point, stiffness and complex modulus were observed with EBS addition compared to the unmodified one.
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Manufacturing and characterization of recycled SBR-based composites for surfboard decks
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-09-14 , DOI: 10.1007/s42464-022-00172-5
The footwear processes generate a large amount of waste on the soles’ cutting and finishing steps. Styrene–butadiene rubber (SBR) is commonly used as feedstock for soles, mainly presenting good abrasion resistance, deformation and durability. These features make SBR a candidate for the manufacturing of non-slip surfaces, that provide softness, low density and wear resistance. The objective of this work was to develop a polymeric matrix composite material, using SBR scraps, from the shoes’ production, to design the non-slip surfboard decks. Composites, composed by different ratios of SBR (i.e., 20, 40, and 60 wt.%) and polymer matrices (i.e., polyvinylchloride (PVC), ethyl vinyl acetate (EVA), and styrene–butadiene styrene (SBS) rubber) were developed and characterized by tensile, morphological and apparent density. The main results showed that the SBS/SBR composite closely met the adhesion requirements for the final application, containing 20 wt.% SBR scraps.Graphical abstract
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Characterisation and properties of polyisoprene (IR)/polybutadiene (BR) rubber blends-reinforced silanised silica nano-filler
Nature Reviews Methods Primers ( IF 0 ) Pub Date: 2022-07-09 , DOI: 10.1007/s42464-022-00162-7
Synthetic polyisoprene (IR) rubber and polybutadiene (BR) rubber were mixed together to produce three IR/BR blends. The loading of BR in the blends was varied from 10 to 30 phr. Silanised silica was used as a nano-filler as well as vulcanising filler to reinforce and crosslink the rubber simultaneously. The crosslinking in the rubber was achieved by activating the tetrasulfide group of silane bis[3-triethoxysilylpropyl]-tetrasulphide (TESPT) using a non-sulphur donor accelerator and zinc oxide as an activator. The hardness, tensile strength, elongation at break, stored energy density at break, modulus at 100% elongation (M100), crosslink density and abrasion resistance of the blends were measured. The increasing loading of BR had a detrimental effect on the hardness, tensile strength, elongation at break and M100 of the blends. On the other hand, the abrasion resistance and thermal stability of the blends improved with the loading of BR. The blend with 20 phr BR loading was selected as the optimum blend for better abrasion resistance and mechanical properties. The 80/20 (IR/BR) blend can be used for potential light truck tyre tread compounds.
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Supplementary Information
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